1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol

• Molecular Formula: C14H19F2NO
• Molecular Weight: 255.30 g/mol
• IUPAC Name: 1-[(benzylamino)methyl]-4,4-difluorocyclohexan-1-ol
• InChI: InChI=1S/C14H19F2NO/c15-14(16)8-6-13(18,7-9-14)11-17-10-12-4-2-1-3-5-12/h1-5,17-18H,6-11H2
• InChI Key: OPARBCAVOHCYSG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1(CNCC2=CC=CC=C2)O)(F)F

Description

1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol is a chemical compound with the molecular formula C14H19F2NO and a molecular weight of 255.30 g/mol . This compound is characterized by the presence of a benzylamino group attached to a difluorocyclohexanol structure. It is primarily used for research purposes and has various applications in scientific studies.

Preparation Methods

The synthesis of 1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol typically involves multi-step organic reactions. One common method includes the reaction of benzylamine with a difluorocyclohexanone derivative under controlled conditions. The reaction conditions often involve the use of solvents such as methanol or ethanol and catalysts to facilitate the reaction . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert it into different alcohols or amines using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: It can undergo nucleophilic substitution reactions where the benzylamino group can be replaced by other nucleophiles under appropriate conditions.

Common reagents used in these reactions include acids, bases, and various organic solvents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: Researchers use it to study the interactions of benzylamino derivatives with biological systems.

Industry: This compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol involves its interaction with specific molecular targets. The benzylamino group can interact with various enzymes and receptors, influencing their activity. The difluorocyclohexanol moiety can affect the compound’s solubility and stability, enhancing its effectiveness in biological systems .

Comparison with Similar Compounds

1-[(Benzylamino)methyl]-4,4-difluorocyclohexan-1-ol can be compared with other similar compounds such as:

4,4-Difluorocyclohexanamine: Similar in structure but lacks the benzylamino group, affecting its reactivity and applications.

Benzylamino derivatives: Compounds with different substituents on the benzylamino group, which can alter their biological activity and chemical properties.

The uniqueness of this compound lies in its specific combination of functional groups, which provides distinct chemical and biological properties.